Cas no 271-35-2 (1H-Pyrrolo2,3-dpyridazine)

1H-Pyrrolo[2,3-d]pyridazine is a heterocyclic compound featuring a fused pyrrole and pyridazine ring system, serving as a versatile scaffold in medicinal chemistry and materials science. Its rigid, planar structure and electron-rich aromatic system make it valuable for designing biologically active molecules, particularly in kinase inhibitors and other therapeutic agents. The compound's nitrogen-rich framework allows for diverse functionalization, enabling fine-tuning of physicochemical properties for targeted applications. Its stability and synthetic accessibility further enhance its utility as an intermediate in pharmaceutical development. Researchers leverage its unique electronic properties for applications in optoelectronics and coordination chemistry, where its binding affinity for metal ions is advantageous.
1H-Pyrrolo2,3-dpyridazine structure
1H-Pyrrolo2,3-dpyridazine structure
Product Name:1H-Pyrrolo2,3-dpyridazine
CAS No:271-35-2
MF:C6H5N3
MW:119.124000310898
MDL:MFCD11110435
CID:1034507
PubChem ID:22564644
Update Time:2025-10-30

1H-Pyrrolo2,3-dpyridazine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-d]pyridazine
    • 1H-PYRROLO[3,2-D]PYRIDAZINE
    • (1H)-Pyrrolo<2,3-d>pyridazin
    • 5,6-Diaza-indol
    • PYRROLO[2,3-D]PYRIDAZINE
    • 5,6-Diaza-indol; (1H)-Pyrrolo<2,3-d>pyridazin; PYRROLO[2,3-D]PYRIDAZINE;
    • 271-35-2
    • MFCD11110435
    • SY116377
    • A877018
    • DTXSID20626509
    • DB-291422
    • AKOS006307943
    • J-504782
    • MB09338
    • SCHEMBL329720
    • pyrrolo[3,2-d]pyridazine
    • 1H-Pyrrolo2,3-dpyridazine
    • MDL： MFCD11110435
    • Inchi： 1S/C6H5N3/c1-2-7-6-4-9-8-3-5(1)6/h1-4,7H
    • InChI Key： PCRSIUOCDHDRMN-UHFFFAOYSA-N
    • SMILES： N1C=CC2C=NN=CC1=2

Computed Properties

  • Exact Mass: 119.04800
  • Monoisotopic Mass: 119.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 0.95790

1H-Pyrrolo2,3-dpyridazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrolo2,3-dpyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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